5-(4-Fluorobenzyl)thiophene-2-carbaldehyde

• Molecular Formula: C12H9FOS
• Molecular Weight: 220.26 g/mol
• IUPAC Name: 5-[(4-fluorophenyl)methyl]thiophene-2-carbaldehyde
• InChI: InChI=1S/C12H9FOS/c13-10-3-1-9(2-4-10)7-11-5-6-12(8-14)15-11/h1-6,8H,7H2
• InChI Key: VYFBRKDFJJEXDT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=CC=C(S2)C=O)F

Description

5-(4-Fluorobenzyl)thiophene-2-carbaldehyde is a useful research compound. Its molecular formula is C12H9FOS and its molecular weight is 220.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(5-(4-fluoro-benzyl)-thiophen-2-yl)-[1,3]dioxolane described in Preparation Example 36 (560 mg, 2.04 mmol) in methanol (20 mL) was added citric acid aqueous solution (20 mL), and the solution was stirred at room temperature for 30 minutes. Ethyl acetate and water were added to the reaction solution, which was then partitioned, the organic layer was washed with water twice, dried over anhydrous sodium sulfate, the solvent was evaporated in vacuo, and title compound (460 mg, 2.09 mmol) was obtained as a brown oil.